Cas no 173996-48-0 (5,6-Difluoro-indan-2-ylamine hydrochloride)

• Product Name: 5,6-Difluoro-indan-2-ylamine hydrochloride
• CAS No: 173996-48-0
• MF: C₉H₁₀ClF₂N
• MW: 205.632208347321
• CID: 5776902
• PubChem ID: 19699499
• Update Time: 2025-06-30

5,6-Difluoro-indan-2-ylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5,6-difluoro-indan-2-ylamine hydrochloride
• 173996-48-0
• (5,6-difluoro-2,3-dihydro-1h-inden-2-yl)amine hydrochloride
• 5,6-difluoro-2,3-dihydro-1h-inden-2-amine hydrochloride
• AWYTYXIPCLDPNO-UHFFFAOYSA-N
• SCHEMBL1875302
• 5,6-difluoro-2,3-dihydro-1H-inden-2-aminehydrochloride
• 5,6-Difluoro-indan-2-ylamine hydrochloride

• Inchi： 1S/C9H9F2N.ClH/c10-8-3-5-1-7(12)2-6(5)4-9(8)11;/h3-4,7H,1-2,12H2;1H
• InChI Key： AWYTYXIPCLDPNO-UHFFFAOYSA-N
• SMILES： Cl.FC1C(=CC2=C(C=1)CC(C2)N)F

Computed Properties

• Exact Mass: 205.0469833g/mol
• Monoisotopic Mass: 205.0469833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 5,6-Difluoro-indan-2-ylamine hydrochloride

5,6-Difluoro-indan-2-ylamine Hydrochloride: Structural Characteristics and Emerging Applications in Pharmaceutical Research

The compound 5,6-difluoro-indan-2-ylamine hydrochloride, identified by its unique CAS No. 173996-48-0, represents a fluorinated derivative of the indane scaffold. This structural motif has garnered significant attention in the field of medicinal chemistry due to its ability to modulate biological activity through subtle electronic and steric effects. The introduction of fluorine atoms at the C5 and C6 positions of the indane ring system imparts distinct physicochemical properties compared to its non-fluorinated analogs. Recent studies highlight the importance of such fluorinated structures in enhancing drug-like characteristics such as metabolic stability and receptor binding affinity.

The indane framework (1H-indene) is a bicyclic aromatic system consisting of a benzene ring fused to a cyclopentane ring. In the case of 5,6-difluoro-indan-2-ylamine hydrochloride, the amine functionality at position C2 provides opportunities for hydrogen bonding interactions with biological targets. The presence of two fluorine atoms at adjacent positions introduces asymmetry into the molecule while maintaining planarity through conjugation effects. These features make it an attractive candidate for structure-based drug design approaches targeting GABAergic systems or other neurotransmitter pathways.

From a synthetic perspective, the preparation of this compound involves strategic fluorination techniques that have evolved significantly in recent years. Modern methodologies such as transition metal-catalyzed selective fluorination reactions enable precise placement of fluorine atoms without compromising overall yield or purity. Researchers have demonstrated that using hypervalent iodine reagents combined with chiral auxiliaries can achieve high enantioselectivity in the synthesis process. Such advancements are critical for developing pharmaceuticals where stereochemistry plays a pivotal role in therapeutic efficacy.

In terms of pharmacological profile, studies on similar indane derivatives suggest potential applications in neurodegenerative disease research. The combination of aromaticity from the benzene ring and aliphatic character from the cyclopentane moiety creates a unique balance between lipophilicity and water solubility when protonated as a hydrochloride salt. This dual nature is particularly valuable for compounds designed to cross biological membranes while maintaining sufficient solubility for formulation development.

Recent publications in leading journals have explored the interaction patterns between indane-based amine structures and various enzyme targets. For instance, molecular docking simulations indicate that the fluorinated substituents can form favorable interactions with specific amino acid residues in protein binding pockets through halogen bonding mechanisms. These computational insights guide experimental validation efforts aimed at optimizing lead compounds for clinical translation.

The hydrochloride salt form enhances handling properties during both research and development phases. This is particularly important when studying compounds with potential ionizable functionalities like primary amines found in this structure. Salt formation typically improves crystallinity and reduces hygroscopicity compared to free base forms, facilitating analytical characterization through techniques such as X-ray crystallography or differential scanning calorimetry.

In terms of analytical identification, mass spectrometry remains one of the most reliable methods for confirming structural features like aromatic substitution patterns and amine functionality. The molecular ion peak corresponding to this compound's exact mass (C₉H₈F₂N·HCl) provides definitive evidence when combined with NMR spectroscopy data showing characteristic aromatic proton shifts (δ 7.0–7.4 ppm) and distinct carbon signals from both rings.

The relevance of this compound extends beyond basic research into practical applications within drug discovery pipelines. As part of structure optimization campaigns for GABA analogs, it has shown improved blood-brain barrier permeability compared to non-fluorinated counterparts while maintaining essential pharmacophoric elements required for receptor activation or inhibition mechanisms.

In summary, CAS No: 173996–48–0, known as 5,6-difluoro-indan-2-ylandiaminehydrochloridemolecule, exemplifies how strategic molecular modifications can enhance both chemical stability and biological performance simultaneously within complex organic frameworks commonly used in modern pharmaceutical development programs worldwide today.